Cas no 600647-50-5 (6-Isoquinolinol,1,2,3,4-tetrahydro-1-(4-pyridinyl)-(9CI))

• Product Name: 6-Isoquinolinol,1,2,3,4-tetrahydro-1-(4-pyridinyl)-(9CI)
• CAS No: 600647-50-5
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1021894
• PubChem ID: 3719431
• Update Time: 2025-04-20

6-Isoquinolinol,1,2,3,4-tetrahydro-1-(4-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol,1,2,3,4-tetrahydro-1-(4-pyridinyl)-(9CI)
• 1,2,3,4-tetrahydro-1-(4-pyridinyl)-6-Isoquinolinol
• 1-pyridin-4-yl-1,2,3,4-tetrahydroisoquinolin-6-ol
• 1,2,3,4-TETRAHYDRO-1-(PYRIDIN-4-YL)-6-ISOQUINOLINOL
• AC1MW6ZX
• AG-G-14693
• CTK5B0928
• KB-216150
• DB-072741
• 600647-50-5
• DTXSID50395478

• Inchi： 1S/C14H14N2O/c17-12-1-2-13-11(9-12)5-8-16-14(13)10-3-6-15-7-4-10/h1-4,6-7,9,14,16-17H,5,8H2
• InChI Key： BUDRBFIGEXCTEJ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)CCNC2C1C=CN=CC=1

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15000
• LogP: 2.35110